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Compound of Interest

Compound Name: 1-NBX

Cat. No.: B12369378 Get Quote

Application Notes and Protocols for 1-NBX
Note to Researchers, Scientists, and Drug Development Professionals: Sufficient public

information is not available to provide comprehensive dosage and administration guidelines for

the research compound 1-NBX. The following information is based on the limited data

accessible.

Compound Information
1-NBX is identified as a potent and selective adenosine A1 receptor (A1R) ligand.[1] Its primary

known characteristic is its high affinity for the A1R, with a reported Ki (inhibition constant) of 2.6

nM.[1] The compound demonstrates lower affinity for the adenosine A2A receptor, with a Ki of

164 nM, indicating its selectivity.[1]

Table 1: Receptor Binding Affinity of 1-NBX[1]

Receptor Ki (nM)

Adenosine A1 Receptor (A1R) 2.6

Adenosine A2A Receptor 164

Mechanism of Action
The primary mechanism of action for 1-NBX is presumed to be its function as an A1R ligand.[1]

Adenosine receptors are a class of G protein-coupled receptors involved in various
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physiological processes. As a selective A1R ligand, 1-NBX is expected to modulate the

signaling pathways associated with this receptor. The specific nature of its interaction (e.g.,

agonist, antagonist, or allosteric modulator) is not detailed in the available information.

Diagram 1: Hypothesized Signaling Pathway of 1-NBX via A1R
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Caption: Hypothesized 1-NBX signaling via the A1 receptor.
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Dosage and Administration
There is no publicly available information regarding the dosage and administration of 1-NBX in

any experimental model, either in vitro or in vivo.

Experimental Protocols
Detailed experimental protocols for the use of 1-NBX are not available in the public domain.

For researchers interested in studying this compound, standard protocols for characterizing a

novel ligand would need to be adapted. The following are general experimental workflows that

could be considered.

Diagram 2: General Experimental Workflow for 1-NBX Characterization
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Caption: A general workflow for characterizing a novel compound like 1-NBX.
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Disclaimer: The information provided is for research purposes only. The absence of

comprehensive data necessitates that any investigation into 1-NBX be conducted with extreme

caution, starting with fundamental in vitro characterization before proceeding to any in vivo

studies. All experiments should be designed and conducted in accordance with established

ethical and scientific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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